Cas no 70862-11-2 (1,4-Butanediamine,N1-[3-[(3-aminopropyl)amino]propyl]-)

• Product Name: 1,4-Butanediamine,N1-[3-[(3-aminopropyl)amino]propyl]-
• CAS No: 70862-11-2
• MF: C₁₀H₂₆N₄
• MW: 202.340241909027
• CID: 563230
• PubChem ID: 194365
• Update Time: 2025-04-19

1,4-Butanediamine,N1-[3-[(3-aminopropyl)amino]propyl]- Chemical and Physical Properties

Names and Identifiers

• 1,4-Butanediamine,N1-[3-[(3-aminopropyl)amino]propyl]-
• N'-[3-(3-aminopropylamino)propyl]butane-1,4-diamine
• Thermospermin
• THERMOSPERMINE
• 1,12-Diamino-4,8-diazadodecane
• 1,4-Butanediamine, N-(3-((3-aminopropyl)amino)propyl)-
• N1-(3-((3-Aminopropyl)amino)propyl)butane-1,4-diamine
• BS-24492
• N-(3-AMINO-PROPYL)-N-(5-AMINOPROPYL)-1,4-DIAMINOBUTANE
• EX-A6687
• CHEBI:59564
• Q3984484
• 1,4-Butanediamine, N-[3-[(3-aminopropyl)amino]propyl]-
• {3-[(4-AMINOBUTYL)AMINO]PROPYL}(3-AMINOPROPYL)AMINE
• N-{3-[(3-aminopropyl)amino]propyl}butane-1,4-diamine
• THERMOSPERMINE; PA(334)
• N1-(3-(3-aminopropylamino)propyl)butane-1,4-diamine
• AKOS028111177
• 70862-11-2
• (4-aminobutyl)({3-[(3-aminopropyl)amino]propyl})amine
• DTXSID00221096
• C19669
• SCHEMBL333029
• CHEMBL151993
• HY-151224
• CS-0609904
• N'-(3-(3-aminopropylamino)propyl)butane-1,4-diamine
• N-(3-((3-aminopropyl)amino)propyl)butane-1,4-diamine
• G90021
• DTXCID00143587

• Inchi： 1S/C10H26N4/c11-5-1-2-7-13-9-4-10-14-8-3-6-12/h13-14H,1-12H2
• InChI Key： DODDBCGMRAFLEB-UHFFFAOYSA-N
• SMILES： N(CCCCN)CCCNCCCN

Computed Properties

• Exact Mass: 202.21598
• Monoisotopic Mass: 202.216
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 11
• Complexity: 98.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -1.1
• Topological Polar Surface Area: 76.1A^2

Experimental Properties

• Density: 0.925
• Boiling Point: 330.9°C at 760 mmHg
• Flash Point: 180.3°C
• Refractive Index: 1.484
• PSA: 76.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Dialkylamines